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Compound of Interest

Compound Name: 5-Nitroso-2,4,6-triaminopyrimidine

Cat. No.: B018466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 5-Nitroso-2,4,6-triaminopyrimidine. The information is compiled from various

safety data sheets and chemical information sources to ensure a thorough understanding of

the potential hazards and the necessary safety measures. Due to the limited availability of in-

depth toxicological studies, this guide also incorporates general safety principles for handling

nitroso compounds.

Chemical and Physical Properties
5-Nitroso-2,4,6-triaminopyrimidine is a chemical compound used in organic synthesis.[1] Its

key physical and chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C4H6N6O [2][3][4][5][6][7]

Molecular Weight 154.13 g/mol [2][3][4][7]

Appearance Pink or orange solid/powder [8][9]

CAS Number 1006-23-1 [2][3][4][5][6][7]

EINECS Number 213-742-7 [2][5]

Melting Point >300 °C [9]

Stability
Stable under normal

conditions.
[1][9]

Incompatibilities Strong oxidizing agents. [1][9]

Storage Temperature

Store in a cool, dry, well-

ventilated area. Some

suppliers recommend storage

at <-15°C under an inert gas

like nitrogen.

[6][8]

Hazard Identification and Toxicological Profile
The toxicological properties of 5-Nitroso-2,4,6-triaminopyrimidine have not been fully

investigated.[2][8] However, based on the available Material Safety Data Sheets (MSDS), the

primary hazards are associated with irritation to the eyes, skin, and respiratory tract.[2][5][8]

Potential Health Effects:[8]

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation.

Eye Contact: Dust may cause mechanical irritation.

Ingestion: May cause digestive tract disturbances.
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Chronic Exposure: No information on the chronic effects of exposure to this compound has

been found.[8]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[2]

Personal Protective Equipment (PPE)
To minimize exposure, appropriate personal protective equipment should be worn when

handling 5-Nitroso-2,4,6-triaminopyrimidine.

PPE Type Specifications

Eye Protection

Chemical safety goggles or glasses that meet

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[8][10]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[8][10]

Respiratory Protection

Use a NIOSH (US) or CEN (EU) approved

respirator. For nuisance exposures, a type P95

(US) or type P1 (EU EN 143) particle respirator

is recommended. For higher-level protection,

use type OV/AG/P99 (US) or type ABEK-P2 (EU

EN 143) respirator cartridges.[2]

The following diagram illustrates the standard PPE workflow for handling this chemical.
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Figure 1: Personal Protective Equipment Workflow
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Caption: Figure 1: Personal Protective Equipment Workflow for handling 5-Nitroso-2,4,6-
triaminopyrimidine.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure and

maintain the chemical's stability.

Handling:

Wash hands thoroughly after handling.[8]

Use with adequate ventilation to keep airborne concentrations low.[8]

Minimize dust generation and accumulation.[8]

Avoid contact with eyes, skin, and clothing.[8]

Avoid ingestion and inhalation.[8]

Keep the container tightly closed when not in use.[8]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[8]

Keep the container tightly closed.[8]

Some suppliers recommend storing at temperatures below -15°C under an inert atmosphere

(e.g., nitrogen).[6]

The logical flow for safe handling and storage is depicted in the following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b018466?utm_src=pdf-body
https://www.benchchem.com/product/b018466?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/25979.pdf
https://pim-resources.coleparmer.com/sds/25979.pdf
https://pim-resources.coleparmer.com/sds/25979.pdf
https://pim-resources.coleparmer.com/sds/25979.pdf
https://pim-resources.coleparmer.com/sds/25979.pdf
https://pim-resources.coleparmer.com/sds/25979.pdf
https://pim-resources.coleparmer.com/sds/25979.pdf
https://pim-resources.coleparmer.com/sds/25979.pdf
https://www.biosynth.com/p/FN09922/1006-23-1-5-nitroso-246-triaminopyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Safe Handling and Storage Workflow
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Caption: Figure 2: Logical workflow for the safe handling and storage of 5-Nitroso-2,4,6-
triaminopyrimidine.

Emergency Procedures
In the event of an accidental exposure or spill, the following first aid and spill response

procedures should be followed.

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[8]

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[2][8]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[8]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.[8]

Accidental Release Measures
In case of a spill, follow these steps:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.
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Contain: Sweep up or absorb the material.

Collect: Place the material into a suitable, clean, dry, closed container for disposal.

Clean: Clean the spill area thoroughly.

Avoid Dust: Avoid generating dusty conditions during cleanup.[8]

The decision-making process for responding to an exposure is outlined below.

Figure 3: Emergency Response Decision Tree
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Caption: Figure 3: Decision tree for emergency first aid response to exposure.
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Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[2]

[8]

Firefighting Precautions: As in any fire, wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[8]

Hazardous Combustion Products: During a fire, irritating and highly toxic gases such as

nitrogen oxides and carbon dioxide may be generated by thermal decomposition or

combustion.[2]

Disposal Considerations
Dispose of this chemical in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Regulatory Information
TSCA: 5-Nitroso-2,4,6-triaminopyrimidine (CAS# 1006-23-1) is listed on the TSCA

inventory.[8]

OSHA: None of the chemicals in this product are considered highly hazardous by OSHA.[8]

Section 313: No chemicals are reportable under Section 313.[8]

Experimental Protocols
Detailed experimental protocols for the use of 5-Nitroso-2,4,6-triaminopyrimidine are not

readily available in public safety documents. Researchers should develop specific protocols

based on the scale of their experiments and the general safe handling procedures outlined in

this guide. Key considerations for protocol development should include:

Risk Assessment: Conduct a thorough risk assessment before beginning any new

procedure.
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Engineering Controls: Use a chemical fume hood or other ventilated enclosure to minimize

inhalation exposure.

Waste Management: Establish a clear plan for the disposal of waste materials.

Emergency Plan: Ensure an emergency plan is in place and that all personnel are familiar

with it.

This guide is intended to provide a foundation for the safe handling of 5-Nitroso-2,4,6-
triaminopyrimidine. It is essential to consult the most current safety data sheet from your

supplier and to adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b018466#safety-and-handling-precautions-for-5-
nitroso-2-4-6-triaminopyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b018466#safety-and-handling-precautions-for-5-nitroso-2-4-6-triaminopyrimidine
https://www.benchchem.com/product/b018466#safety-and-handling-precautions-for-5-nitroso-2-4-6-triaminopyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018466?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

